Cas no 1892009-46-9 (2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine)
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine
- 1892009-46-9
- EN300-1979406
-
- Inchi: 1S/C12H16ClNO2/c1-15-11-7-8(13)6-9(12(11)16-2)10-4-3-5-14-10/h6-7,10,14H,3-5H2,1-2H3
- InChI Key: WZNLEEVXGOCKCK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1)C1CCCN1)OC)OC
Computed Properties
- Exact Mass: 241.0869564g/mol
- Monoisotopic Mass: 241.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30.5Ų
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1979406-0.05g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 0.05g |
$1008.0 | 2023-09-16 | ||
| Enamine | EN300-1979406-0.1g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 0.1g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-1979406-0.25g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 0.25g |
$1104.0 | 2023-09-16 | ||
| Enamine | EN300-1979406-0.5g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 0.5g |
$1152.0 | 2023-09-16 | ||
| Enamine | EN300-1979406-1.0g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 1g |
$857.0 | 2023-05-31 | ||
| Enamine | EN300-1979406-2.5g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 2.5g |
$2351.0 | 2023-09-16 | ||
| Enamine | EN300-1979406-5.0g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 5g |
$2485.0 | 2023-05-31 | ||
| Enamine | EN300-1979406-10.0g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 10g |
$3683.0 | 2023-05-31 | ||
| Enamine | EN300-1979406-1g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 1g |
$1200.0 | 2023-09-16 | ||
| Enamine | EN300-1979406-5g |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine |
1892009-46-9 | 5g |
$3479.0 | 2023-09-16 |
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine
Comprehensive Overview of 2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine (CAS No. 1892009-46-9): Properties, Applications, and Research Insights
2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine (CAS No. 1892009-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine core and chloro-dimethoxyphenyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting neurological and metabolic disorders, which are among the most searched topics in AI-driven drug development and medicinal chemistry.
The growing interest in 2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine aligns with the surge in demand for small-molecule therapeutics and precision medicine. Researchers frequently explore its potential as a scaffold for kinase inhibitors or GPCR modulators, addressing trending queries like "novel compounds for neurodegenerative diseases" or "heterocyclic compounds in cancer therapy." Its chloro and methoxy functional groups enhance binding affinity, a feature often highlighted in structure-activity relationship (SAR) studies—a hot topic in computational chemistry forums.
From a synthetic perspective, CAS No. 1892009-46-9 exemplifies advancements in green chemistry and catalytic methods. Recent publications emphasize its preparation via palladium-catalyzed cross-coupling or microwave-assisted synthesis, techniques frequently searched by organic chemists optimizing atom economy and reaction efficiency. These methods reduce waste and energy consumption, resonating with the global push for sustainable chemistry.
Analytical profiling of 2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity for high-stakes applications. Its stability under physiological conditions makes it a subject of ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies, a recurring theme in pharmacokinetics discussions. Such data is vital for answering user queries like "how to improve drug bioavailability" or "predicting compound half-life."
In material science, derivatives of this compound are explored for organic electronics due to their conjugated systems, linking to searches on "flexible semiconductors" or "bio-compatible sensors." Its dimethoxyphenyl moiety contributes to π-stacking interactions, a key factor in molecular self-assembly—an area gaining traction in nanotechnology research.
Regulatory and safety aspects of CAS No. 1892009-46-9 adhere to REACH and ICH guidelines, addressing concerns about "chemical compliance" or "lab safety protocols." While not classified as hazardous, proper handling protocols are emphasized in SDS (Safety Data Sheets), aligning with industry standards for research chemicals.
In summary, 2-(5-chloro-2,3-dimethoxyphenyl)pyrrolidine represents a nexus of innovation across disciplines. Its versatility answers pressing questions in drug design, sustainable synthesis, and advanced materials, making it a focal point for researchers and industries alike. As AI-aided molecular modeling accelerates discovery, this compound’s relevance will only expand, bridging gaps between theoretical predictions and practical applications.
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